Cas no 694-35-9 (Cyclopentene, 3-ethyl-)

Cyclopentene, 3-ethyl- structure
Cyclopentene, 3-ethyl- structure
Product Name:Cyclopentene, 3-ethyl-
CAS No:694-35-9
MF:C7H12
MW:96.1701822280884
CID:521213
PubChem ID:79095
Update Time:2025-04-19

Cyclopentene, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentene, 3-ethyl-
    • 3-ETHYL-1-CYCLOPENTENE
    • 3-ethylcyclopentene
    • 3-Ethylcyclopenten
    • Cyclopentene,3-ethyl
    • EINECS 211-770-4
    • 694-35-9
    • AKOS024399255
    • DTXSID10870756
    • HICUGGYRYZOXJI-UHFFFAOYSA-N
    • SODIUML-GLUTAMATEMONOHYDRATE
    • NSC-74128
    • FT-0632823
    • NSC 74128
    • 3-Ethylcyclopentene-1
    • 3-ethylcyclopent-1-ene
    • NS00042361
    • NSC74128
    • Inchi: 1S/C7H12/c1-2-7-5-3-4-6-7/h3,5,7H,2,4,6H2,1H3
    • InChI Key: HICUGGYRYZOXJI-UHFFFAOYSA-N
    • SMILES: C1(C=CCC1)CC

Computed Properties

  • Exact Mass: 96.09390
  • Monoisotopic Mass: 96.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 0.7784
  • Melting Point: -108.93°C (estimate)
  • Boiling Point: 97.85°C
  • Refractive Index: 1.4291
  • PSA: 0.00000
  • LogP: 2.36260

Cyclopentene, 3-ethyl- Security Information

  • Hazardous Material transportation number:UN 3295
  • Hazard Category Code: 11
  • Safety Instruction: 9-16-33
  • Risk Phrases:R11

Cyclopentene, 3-ethyl- Customs Data

  • HS CODE:2902199090
  • Customs Data:

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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